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Compound of Interest

Compound Name: Lys(CO-C3-p-I-Ph)-OMe

Cat. No.: B12386491 Get Quote

Essential Safety and Handling Guide for Lys(CO-C3-
p-I-Ph)-OMe
Disclaimer: A specific Safety Data Sheet (SDS) for Lys(CO-C3-p-I-Ph)-OMe (CAS No.

2088426-96-2) was not publicly available at the time of this writing. The following guidance is

based on the chemical structure, which includes an iodophenyl group, and general best

practices for handling halogenated organic compounds. Researchers must consult their

institution's Environmental Health and Safety (EHS) office for specific protocols and conduct a

thorough risk assessment before handling this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Lys(CO-C3-p-I-Ph)-OMe, a pharmacokinetic

modifier. The procedural guidance herein is intended to promote a safe laboratory environment.

Compound Data Summary
While specific quantitative safety data like permissible exposure limits (PELs) or toxicity values

for Lys(CO-C3-p-I-Ph)-OMe are not readily available, the following table summarizes its known

chemical properties. The absence of specific hazard data necessitates a cautious approach,

treating the compound as potentially hazardous.
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Property Value Citation

CAS Number 2088426-96-2 [1][2]

Molecular Formula C₁₇H₂₅IN₂O₃ [3]

Molecular Weight 432.3 g/mol [3]

Primary Hazard Class
Halogenated Organic

Compound (presumed)
[4][5]

Known Use Pharmacokinetic (PK) modifier [1][6]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Due to the presence of an iodophenyl group, Lys(CO-C3-p-I-Ph)-OMe should be handled with

care to avoid potential health risks associated with organic iodides.[7] The following step-by-

step protocol outlines the safe handling procedures in a laboratory setting.

Experimental Protocol: Handling Lys(CO-C3-p-I-Ph)-OMe
Engineering Controls: All work with Lys(CO-C3-p-I-Ph)-OMe, including weighing and

preparing solutions, must be conducted in a certified chemical fume hood to prevent

inhalation of any dust or vapors.[4]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial. The

following equipment must be worn at all times when handling the compound:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.[5][7]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required.[7]

[8] Gloves should be inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat must be worn to protect clothing and skin.[5]

Respiratory Protection: If there is a risk of aerosolization outside of a fume hood, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be
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used.[7][9]

General Handling Practices:

Avoid direct contact with skin and eyes.[7]

Do not inhale dust, vapor, or mist.[7]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[7][8]

Do not eat, drink, or smoke in the laboratory where this chemical is handled.[7]

Spill Management
In the event of a spill, immediate and appropriate action is critical.

Evacuate: Alert others in the immediate area and evacuate if necessary.

Contain: Gently cover the spill with an absorbent material, such as a 1:1:1 mixture of sodium

carbonate, bentonite (clay cat litter), and sand, to prevent the spread of dust or liquid.[4]

Collect: Carefully scoop the absorbed material into a designated "Halogenated Organic

Waste" container.[4]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or acetone), and place the cloth in the same waste container.

Final Cleaning: Clean the area with soap and water.[4]

Dispose: Seal and label the waste container for pickup by the institution's EHS office.[4]

Disposal Plan
The proper disposal of Lys(CO-C3-p-I-Ph)-OMe is critical for laboratory safety and

environmental protection. As a halogenated organic compound, it requires special disposal

procedures and must not be mixed with non-halogenated waste.[4][5]
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Step-by-Step Disposal Protocol
Waste Segregation: All waste materials contaminated with Lys(CO-C3-p-I-Ph)-OMe,

including unused compound, contaminated PPE (gloves, etc.), and weighing papers, must

be collected in a dedicated and clearly labeled "Halogenated Organic Waste" container.[4][5]

Under no circumstances should this waste be disposed of in regular trash or down the drain.

[5][10]

Container Labeling: The hazardous waste container must be properly labeled before any

waste is added. The label should include:

The words "Hazardous Waste"[5]

The full chemical name: "Lys(CO-C3-p-I-Ph)-OMe"

The associated hazards (e.g., "Toxic," "Irritant")

The accumulation start date

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials, while awaiting

pickup.[7]

Scheduled Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal company.[4]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Lys(CO-C3-p-I-Ph)-OMe in a research setting.
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Workflow for Safe Handling and Disposal of Lys(CO-C3-p-I-Ph)-OMe

Preparation
(Risk Assessment, Locate SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Chemical Handling
(In Chemical Fume Hood)

Spill Occurs

Generate Waste

During/After Use

Execute Spill Procedure
(Contain, Collect, Decontaminate)

Segregate Waste
(Halogenated Organic Waste)

Label Waste Container

Store Waste Securely

Arrange for EHS Disposal

Click to download full resolution via product page

Caption: A workflow for the safe handling and disposal of chemical compounds.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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